Cas no 2171734-12-4 (4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid)

• Product Name: 4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid
• CAS No: 2171734-12-4
• MF: C₂₆H₃₃N₃O₆
• MW: 483.556727170944
• CID: 6008076
• PubChem ID: 165553654
• Update Time: 2025-05-25

4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid
• EN300-1573922
• 2171734-12-4
• 4-(dimethylamino)-2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}butanoic acid

• Inchi： 1S/C26H33N3O6/c1-29(2)14-11-23(25(31)32)28-24(30)12-15-34-16-13-27-26(33)35-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23H,11-17H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： LIKZKVSGONUNIE-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NC(C(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 483.23693578g/mol
• Monoisotopic Mass: 483.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Additional information on 4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid

4-(Dimethylamino)-2-{3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic Acid: A Comprehensive Overview

4-(Dimethylamino)-2-{3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid, with the CAS registry number 2171734-12-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its intricate structure, which includes a dimethylamino group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a butanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in peptide synthesis, bioconjugation, and as a precursor for various biologically active compounds.

The Fmoc group, derived from 9-fluorene, is a well-known protecting group in peptide chemistry. It plays a crucial role in solid-phase peptide synthesis (SPPS) by temporarily blocking the amino terminus of amino acids during the synthesis process. In this compound, the Fmoc group is attached to an ethoxypropanamido chain, which further enhances its utility in constructing complex peptide sequences. Recent advancements in peptide synthesis have highlighted the importance of such protecting groups in improving the efficiency and scalability of peptide production.

The dimethylamino group present in this compound adds to its chemical reactivity and biological activity. This group can act as a nucleophile or participate in hydrogen bonding interactions, making it suitable for various biochemical applications. Moreover, the butanoic acid backbone provides flexibility and stability to the molecule, enabling it to adopt conformations that are favorable for interactions with biological targets.

Recent studies have explored the potential of this compound as a building block for developing novel therapeutic agents. For instance, researchers have investigated its role in constructing bioactive peptides with enhanced pharmacokinetic properties. The integration of the Fmoc group into these peptides has been shown to improve their solubility and bioavailability, which are critical factors for drug efficacy.

In addition to its role in peptide synthesis, this compound has also been utilized in the development of bioconjugates for targeted drug delivery systems. The combination of the Fmoc group and the dimethylamino functionality allows for precise control over the conjugation process, ensuring high specificity and efficiency. These advancements have opened new avenues for personalized medicine and nanotechnology-based therapies.

The synthesis of 4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid involves a multi-step process that requires meticulous control over reaction conditions. The key steps include the coupling of the Fmoc group with an ethoxypropanamide intermediate and subsequent functionalization with the dimethylamino moiety. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, 4-(dimethylamino)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid is a highly versatile compound with wide-ranging applications in medicinal chemistry and biotechnology. Its unique structure and functional groups make it an invaluable tool for constructing complex molecules with tailored biological activities. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing drug discovery and development.